Cas no 1823341-53-2 (Benzene, 4-bromo-2-chloro-1-(hexyloxy)-)

• Product Name: Benzene, 4-bromo-2-chloro-1-(hexyloxy)-
• CAS No: 1823341-53-2
• MF: C₁₂H₁₆BrClO
• MW: 291.611842155457
• MDL: MFCD27952922
• CID: 5191889
• Update Time: 2026-03-05

Benzene, 4-bromo-2-chloro-1-(hexyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-bromo-2-chloro-1-(hexyloxy)-

• MDL： MFCD27952922
• Inchi： 1S/C12H16BrClO/c1-2-3-4-5-8-15-12-7-6-10(13)9-11(12)14/h6-7,9H,2-5,8H2,1H3
• InChI Key： PRAXVMSCILYFFB-UHFFFAOYSA-N
• SMILES： C1(OCCCCCC)=CC=C(Br)C=C1Cl

Additional information on Benzene, 4-bromo-2-chloro-1-(hexyloxy)-

Comprehensive Overview of Benzene, 4-bromo-2-chloro-1-(hexyloxy)- (CAS No. 1823341-53-2)

Benzene, 4-bromo-2-chloro-1-(hexyloxy)- (CAS No. 1823341-53-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound belongs to the class of substituted benzenes, featuring a bromo and chloro substituent along with a hexyloxy group. Its molecular structure makes it a valuable intermediate in synthetic chemistry, particularly in the development of advanced materials and pharmaceuticals.

The growing interest in 4-bromo-2-chloro-1-(hexyloxy)benzene is partly driven by the increasing demand for high-performance chemical intermediates in research and industrial applications. Researchers are particularly intrigued by its potential role in the synthesis of liquid crystals, agrochemicals, and specialty polymers. The compound's CAS No. 1823341-53-2 serves as a unique identifier in chemical databases, making it easier for scientists to track its properties and applications across different studies.

One of the most frequently asked questions about Benzene, 4-bromo-2-chloro-1-(hexyloxy)- relates to its solubility characteristics. The compound demonstrates moderate solubility in common organic solvents such as dichloromethane, toluene, and tetrahydrofuran, while being practically insoluble in water. This property makes it particularly useful in organic synthesis where controlled solubility is required. Recent studies have also explored its potential as a building block for photoactive materials, aligning with the current trend towards sustainable and energy-efficient technologies.

The thermal stability of CAS 1823341-53-2 has become another area of focus, especially for applications requiring high-temperature resistance. Analytical data suggests the compound remains stable under normal laboratory conditions, with decomposition beginning only at elevated temperatures. This characteristic, combined with its molecular structure, positions it as a candidate material for advanced coating applications where durability is paramount.

In the context of green chemistry initiatives, researchers are investigating environmentally friendly synthesis routes for 4-bromo-2-chloro-1-(hexyloxy)benzene. Modern approaches focus on reducing hazardous byproducts and improving atom economy during production. These developments respond to the increasing market demand for sustainable chemical processes without compromising product quality or performance.

The analytical characterization of Benzene, 4-bromo-2-chloro-1-(hexyloxy)- typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods provide comprehensive data about the compound's purity and structural integrity, which are critical parameters for research and industrial applications. The availability of detailed analytical profiles for CAS No. 1823341-53-2 in scientific literature has significantly contributed to its adoption in various chemical processes.

From a commercial perspective, the global market for specialized benzene derivatives like 4-bromo-2-chloro-1-(hexyloxy)benzene has shown steady growth. This trend reflects the expanding applications of such compounds in material science and pharmaceutical research. Suppliers typically offer this chemical in various purity grades to meet different research and production requirements, with strict quality control measures ensuring batch-to-batch consistency.

Recent patent filings reveal innovative applications of CAS 1823341-53-2 in electronic materials and specialty coatings. These developments align with current industry trends toward miniaturization and enhanced material performance in electronics. The compound's unique combination of halogen substituents and alkoxy group offers tunable electronic properties that researchers are leveraging for next-generation materials.

Safety considerations for handling Benzene, 4-bromo-2-chloro-1-(hexyloxy)- follow standard laboratory protocols for organic compounds. Proper personal protective equipment, including gloves and eye protection, is recommended when working with this material. While not classified as highly hazardous, prudent handling practices should always be observed, as with any chemical substance in research or industrial settings.

The future research directions for 4-bromo-2-chloro-1-(hexyloxy)benzene appear promising, with investigations underway into its potential as a precursor for advanced polymeric materials and as a synthetic intermediate for bioactive compounds. The scientific community continues to explore novel applications that capitalize on its distinctive molecular architecture and reactivity profile.

For researchers seeking detailed technical information about CAS No. 1823341-53-2, numerous scientific databases provide comprehensive physical and chemical property data. These resources include spectral information, thermodynamic parameters, and safety data, enabling informed decision-making for potential applications. The compound's well-documented characteristics facilitate its integration into various research programs and industrial processes.

In summary, Benzene, 4-bromo-2-chloro-1-(hexyloxy)- represents an important chemical building block with diverse potential applications. Its unique structural features and chemical properties continue to attract research attention across multiple disciplines. As scientific understanding of this compound deepens and synthetic methodologies improve, its role in advanced material development and specialty chemical synthesis is expected to expand significantly in the coming years.